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Compound of Interest

Compound Name: H-Asp(OtBu)-OtBu.HCI

Cat. No.: B555411

Introduction

L-Aspartic acid di-tert-butyl ester hydrochloride, commonly abbreviated as H-Asp(OtBu)-
OtBu.HCl, is a protected form of the amino acid L-aspartic acid.[1][2][3] It serves as a critical
building block in peptide synthesis and as an intermediate in the development of
pharmaceuticals, particularly those targeting neurological disorders.[2][3][4][5] The two tert-
butyl ester groups protect the carboxylic acid functionalities, which enhances the molecule's
stability and solubility in organic solvents.[1][3] This technical guide provides a comprehensive
overview of the spectroscopic data (NMR, IR, MS) for H-Asp(OtBu)-OtBu.HCI, along with
detailed experimental protocols for data acquisition.

Molecular Structure

o Chemical Name: (2S)-di-tert-butyl 2-aminobutanedioate hydrochloride[4][5]

Synonyms: H-Asp(OtBu)-OtBu.HCI, L-Aspartic acid di-tert-butyl ester hydrochloride[1][4]

CAS Number: 1791-13-5[3][6][7]

Molecular Formula: C12H24CINOa4[1][6]

Molecular Weight: 281.78 g/mol [2][4][5]

Spectroscopic Data
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The following sections present the key spectroscopic data for the characterization of H-
Asp(OtBu)-OtBu.HCI.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
For H-Asp(OtBu)-OtBu.HCI, both tH and 3C NMR are essential for confirming the presence of
the tert-butyl groups and the aspartic acid backbone.

Table 1: *H NMR Spectroscopic Data (Typical values in CDCIs)

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~4.1 Triplet 1H a-CH
~3.0 Doublet 2H -CH:z
~1.5 Singlet 9H a-OtBu
~1.4 Singlet 9H B-OtBu
~8.5 Broad Singlet 3H -NHs*

Table 2: 13C NMR Spectroscopic Data (Typical values in CDCls)

Chemical Shift (8) ppm Assighment
~170 a-C=0

~168 B-C=0

~83 a-C(CHs)s
~82 B-C(CHs)s
~52 a-CH

~38 B-CH:

~28 -C(CH3)3
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Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of H-Asp(OtBu)-OtBu.HCI is characterized by absorptions corresponding to the
amine salt, ester carbonyls, and C-H bonds.

Table 3: IR Spectroscopic Data

Wavenumber (cm—?) Intensity Assignment
~3000-2800 Strong, Broad N-H stretch (amine salt)
~2980, 2940 Medium C-H stretch (aliphatic)
~1740 Strong C=0 stretch (ester)
~1250, 1150 Strong C-O stretch (ester)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. For H-Asp(OtBu)-OtBu.HCI, electrospray ionization (ESI) is a common technique.

Table 4. Mass Spectrometry Data

mlz lon
246.17 [M+H]*
268.15 [M+Na]*

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for H-
Asp(OtBu)-OtBu.HCI.

NMR Spectroscopy
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o Sample Preparation: Dissolve approximately 10-20 mg of H-Asp(OtBu)-OtBu.HCI in 0.6-0.7
mL of a suitable deuterated solvent (e.g., CDClz, DMSO-ds) in a 5 mm NMR tube.

 Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

e 1H NMR Acquisition:

[¢]

Acquire a one-pulse proton spectrum.

o

Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

[e]

Use a sufficient number of scans to obtain a good signal-to-noise ratio.

o

Process the data with appropriate window functions and phase correction.
e 13C NMR Acquisition:
o Acquire a proton-decoupled carbon spectrum.
o Set the spectral width to cover the expected chemical shift range (e.g., 0-200 ppm).

o Alarger number of scans will be required compared to *H NMR due to the lower natural
abundance of 3C.

IR Spectroscopy

e Sample Preparation:

o KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press
into a thin pellet.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on
the ATR crystal.

¢ Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

o Data Acquisition:
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o Record a background spectrum of the empty sample compartment or the clean ATR

crystal.
o Record the sample spectrum over the range of 4000-400 cm™1.

o The final spectrum is presented as percent transmittance or absorbance versus

wavenumber.

Mass Spectrometry

e Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable
solvent such as methanol or acetonitrile.

 Instrumentation: Employ a mass spectrometer equipped with an electrospray ionization (ESI)

source.
o Data Acquisition:
o Infuse the sample solution into the ESI source at a constant flow rate.
o Acquire the mass spectrum in positive ion mode.

o Scan a mass range appropriate for the expected molecular ion (e.g., m/z 100-500).

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic characterization of
H-Asp(OtBu)-OtBu.HCI.
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Caption: Workflow for the spectroscopic characterization of H-Asp(OtBu)-OtBu.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of H-
Asp(OtBu)-OtBu.HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555411#spectroscopic-data-nmr-ir-ms-for-h-asp-
otbu-otbu-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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